Cas no 480390-69-0 (Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-)
480390-69-0 structure
Product Name:Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-
CAS No:480390-69-0
MF:C18H11F3O2S
MW:348.338954210281
CID:3999638
Update Time:2025-03-26
Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]-
- 4-[5-[4-(Trifluoromethyl)phenyl]-2-thienyl]benzoic acid
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- Inchi: 1S/C18H11F3O2S/c19-18(20,21)14-7-5-12(6-8-14)16-10-9-15(24-16)11-1-3-13(4-2-11)17(22)23/h1-10H,(H,22,23)
- InChI Key: LULSOBPDGQRIML-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C2SC(C3=CC=C(C(F)(F)F)C=C3)=CC=2)C=C1
Experimental Properties
- Density: 1.363±0.06 g/cm3(Predicted)
- Boiling Point: 453.3±45.0 °C(Predicted)
- pka: 4.14±0.10(Predicted)
Benzoic acid, 4-[5-[4-(trifluoromethyl)phenyl]-2-thienyl]- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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